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Compound of Interest

Trans-4-
Compound Name: ) o
aminocyclohexanecarbonitrile

CAS No.: 23083-48-9

Cat. No.: B1323176

Get Quote

Executive Summary & Chemical Identity

trans-4-Aminocyclohexanecarbonitrile is a bifunctional aliphatic building block critical in
medicinal chemistry for introducing a rigid cyclohexane spacer with defined stereochemistry.[1]
It serves as a precursor for various serine protease inhibitors and kinase inhibitors where the
trans geometry (diequatorial conformation) is essential for target binding.[1]

Due to the reactivity of the primary amine and the potential for nitrile hydrolysis, this compound
is most commonly synthesized, stored, and supplied as its hydrochloride salt.[1] The free base
is significantly less stable and prone to oxidative degradation and carbamate formation upon
exposure to atmospheric CO2.[1]

Chemical Profile (Hydrochloride Salt)
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Property Detail

) trans-4-Aminocyclohexanecarbonitrile
Systematic Name

hydrochloride
CAS Number 873537-33-8
Molecular Formula C7H12N2[1][2][3][4][5][6] - HCI
Molecular Weight 160.65 g/mol
Physical State White to off-white crystalline solid

Solubilit Soluble in water, DMSO, Methanol; Insoluble in
olubili
Y non-polar solvents (Hexane, Et20)

st hemist trans-1,4-disubstituted (Diequatorial
ereochemistry _
conformation favored)

Stability Mechanisms & Degradation Pathways

The stability of this compound is governed by three primary vectors: hygroscopicity, oxidative
sensitivity, and hydrolytic susceptibility.[1]

Thermodynamic Stability of the Isomer

The trans isomer is thermodynamically more stable than the cis isomer.[1] In the trans
configuration, both the amino and nitrile groups occupy equatorial positions in the cyclohexane
chair conformation, minimizing 1,3-diaxial steric strain.[1] However, under harsh acidic or basic
conditions at elevated temperatures, isomerization can occur, leading to a mixture of
diastereomers.[1]

Degradation Pathways

The following Graphviz diagram illustrates the primary degradation risks. The nitrile group is
generally robust but can hydrolyze to the amide and subsequently the carboxylic acid under
strong aqueous acid/base conditions.[1] The free amine is susceptible to air oxidation.[1]
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Further Hydrolysis
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Figure 1: Primary degradation pathways for trans-4-aminocyclohexanecarbonitrile.

Click to download full resolution via product page

[1]
Storage & Handling Protocols
Storage Conditions

The hydrochloride salt is relatively stable but hygroscopic.[1] Proper storage is essential to

prevent "caking" and hydrolysis over time.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1323176/docs?utm_src=pdf-body-img#technical-guide-stability-and-storage-of-trans-4-aminocyclohexanecarbonitrile-1
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Recommendation

Rationale

Temperature

2°C to 8°C (Refrigerated)

Slows kinetic rates of oxidation
and hydrolysis.[1] Room
temperature (RT) is acceptable
for short-term (<1 month)

storage if desiccated.[1]

Atmosphere

Inert Gas (Argon/Nitrogen)

Essential for the free base.[1]
Recommended for the HCI salt
for long-term storage to

prevent moisture uptake.[1]

Container

Amber Glass with Teflon-lined

cap

Protects from light (which
accelerates amine oxidation)
and ensures a tight seal

against moisture.[1]

Desiccant

Required

The salt is hygroscopic;
moisture facilitates hydrolysis

of the nitrile.

Handling the Free Base vs. Salt

If you must generate the free base (e.g., for a nucleophilic substitution reaction), do so

immediately prior to use.[1]

e Free Base: Liquid or low-melting solid.[1][7] Rapidly absorbs CO:z from air to form

carbamates (white crust formation).[1]

o Salt (HCI): Stable solid.[1] Can be weighed on the benchtop but should be resealed

immediately.[1]

Decision Tree for Storage

© 2026 BenchChem. All rights reserved. 4/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://www.cartelinternational.com/trans-4-aminocyclohexanol-10354193.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identify Form

HCI Salt Free Base

Store at 2-8°C Store at -20°C
Desiccated Under Argon/N2
Tightly Closed Use within 24h recommended

Figure 2: Storage decision logic based on chemical form.

Click to download full resolution via product page

Experimental Protocols
Quality Control (Purity Check)

Before using stored material in critical steps, verify integrity.[1]

» Visual Inspection: The substance should be white/off-white.[1][7] Yellowing indicates amine
oxidation.[1] Clumping indicates moisture absorption.[1]

e 'H NMR (D20 or DMSO-de):
o Check for the integral ratio of the cyclohexane protons.[1]

o Hydrolysis check: Look for new peaks corresponding to the amide (often shifted downfield)
or loss of the distinct nitrile carbon signal in 33C NMR (~120-122 ppm).[1]

o Stereochemistry: The trans isomer typically displays a large coupling constant (

Hz) for the axial protons at C1 and C4 due to diaxial coupling with neighbors.[1]

Recovery/Purification of Degraded Salt

If the HCI salt has yellowed or absorbed water, recrystallization is the preferred method of
purification.[1]
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Protocol: Recrystallization of trans-4-Aminocyclohexanecarbonitrile HCI
e Solvent System: Ethanol/Diethyl Ether or Methanol/MTBE.[1]

» Dissolution: Dissolve the crude solid in the minimum amount of hot Ethanol (or Methanol). If
insoluble particles remain, filter hot.[1]

» Precipitation: Allow the solution to cool to room temperature. Slowly add Diethyl Ether (or
MTBE) until turbidity just persists.[1]

o Crystallization: Cool to 0°C or -20°C overnight.

o Collection: Filter the white crystals under inert gas (Nitrogen blanket) to avoid moisture
uptake during filtration.

e Drying: Dry under high vacuum (< 1 mbar) at 40°C for 4-6 hours.

Free Base Generation (In Situ)

Use this protocol only when the free amine is required for reaction.[1]
e Suspend the HCI salt in the reaction solvent (e.g., DCM, THF).[1]

e Add 1.1 - 1.5 equivalents of a non-nucleophilic base (e.g., DIPEA, TEA) or wash a DCM
solution with saturated aqueous NaHCOs.[1]

» Critical: Use the organic layer immediately.[1] Do not concentrate to dryness unless under
strict inert atmosphere, as the free amine is unstable.[1]

References

e PubChem. trans-4-Aminocyclohexanol (Structural Analog Stability Data). National Library of
Medicine.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability and Storage of trans-4-
Aminocyclohexanecarbonitrile[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323176/docs#technical-guide-stability-and-storage-
of-trans-4-aminocyclohexanecarbonitrile-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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